Cas no 89317-75-9 (Butanoic acid, 2-[(ethylthio)carbonyl]-, ethyl ester)

• Product Name: Butanoic acid, 2-[(ethylthio)carbonyl]-, ethyl ester
• CAS No: 89317-75-9
• MF: C₉H₁₆O₃S
• MW: 204.286541938782
• CID: 604323
• PubChem ID: 13198661
• Update Time: 2025-04-19

Butanoic acid, 2-[(ethylthio)carbonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(ethylthio)carbonyl]-, ethyl ester
• ethyl 2-ethylsulfanylcarbonylbutanoate
• Ethyl 2-[(ethylsulfanyl)carbonyl]butanoate
• 89317-75-9
• DTXSID10526726

• Inchi： 1S/C9H16O3S/c1-4-7(8(10)12-5-2)9(11)13-6-3/h7H,4-6H2,1-3H3
• InChI Key： YIJPFYVMKSRSND-UHFFFAOYSA-N
• SMILES： S(CC)C(C(C(=O)OCC)CC)=O

Computed Properties

• Exact Mass: 204.08201554g/mol
• Monoisotopic Mass: 204.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.7Ų